Cas no 87923-46-4 ((S)-1-Phenylbutan-2-amine hydrochloride)

• Product Name: (S)-1-Phenylbutan-2-amine hydrochloride
• CAS No: 87923-46-4
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• CID: 1087260
• PubChem ID: 49796054
• Update Time: 2025-10-29

(S)-1-Phenylbutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-Phenylbutan-2-amine hydrochloride
• (2S)-1-phenylbutan-2-amine,hydrochloride
• (S)-1-BENZYLPROPYLAMINE HYDROCHLORIDE
• AS-40130
• (2S)-1-Phenylbutan-2-amine--hydrogen chloride (1/1)
• (2S)-1-phenylbutan-2-amine;hydrochloride
• CHEMBL33843
• (S)-1-Benzylpropylaminehydrochloride
• AKOS022185229
• SCHEMBL8842804
• MFCD12068473
• (2S)-1-Phenylbutan-2-amine hydrochloride
• DTXSID60678562
• (S)-1-Benzylpropylamine HCl
• Benzeneethanamine, a-ethyl-, hydrochloride, (aS)-
• 87923-46-4

• MDL： MFCD12068473
• Inchi： 1S/C10H15N.ClH/c1-2-10(11)8-9-6-4-3-5-7-9;/h3-7,10H,2,8,11H2,1H3;1H/t10-;/m0./s1
• InChI Key： RHTQCQVKUHGGAP-PPHPATTJSA-N
• SMILES： Cl.N[C@@H](CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 185.0971272g/mol
• Monoisotopic Mass: 185.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (S)-1-Phenylbutan-2-amine hydrochloride

(S)-1-Phenylbutan-2-amine hydrochloride and its Significance in Modern Chemical Biology

(S)-1-Phenylbutan-2-amine hydrochloride, with the CAS number 87923-46-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, specifically its (S)-configuration, plays a crucial role in its biological activity, making it a valuable candidate for further investigation.

The< strong> molecular structure of (S)-1-Phenylbutan-2-amine hydrochloride consists of a phenyl group attached to a butyl chain, with an amine functional group at the second carbon position. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. This solubility profile is particularly advantageous for in vitro studies, where precise concentrations and controlled environments are essential.

In recent years, there has been growing interest in the development of enantiopure compounds for therapeutic applications. The (S)-configuration of (S)-1-Phenylbutan-2-amine hydrochloride makes it a promising candidate for such applications. Enantiopure compounds often exhibit improved pharmacological properties, including enhanced efficacy and reduced side effects, compared to their racemic counterparts. This has led to extensive research into the synthesis and characterization of chiral amines like (S)-1-Phenylbutan-2-amine hydrochloride.

One of the most compelling aspects of (S)-1-Phenylbutan-2-amine hydrochloride is its potential role in the development of novel pharmacological agents. The compound's structural features suggest that it may interact with various biological targets, including enzymes and receptors. For instance, studies have shown that structurally related amines can modulate neurotransmitter systems, making them candidates for treating neurological disorders. The (S)-configuration may enhance binding affinity and selectivity, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. These computational tools have been instrumental in understanding the binding mechanisms of (S)-1-Phenylbutan-2-amine hydrochloride with biological targets. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how this compound interacts with proteins and other biomolecules. Such insights are invaluable for designing more effective drugs with fewer off-target effects.

The synthesis of (S)-1-Phenylbutan-2-amine hydrochloride has also seen significant advancements. Traditional synthetic routes often involve complex multi-step processes with low yields and high costs. However, recent developments in asymmetric synthesis have made it possible to produce enantiopure compounds more efficiently. Catalytic methods, such as asymmetric hydrogenation and enzymatic resolutions, have been particularly successful in achieving high enantiomeric purity. These methods not only improve yield but also reduce environmental impact by minimizing waste.

In addition to its pharmacological potential, (S)-1-Phenylbutan-2-amine hydrochloride has applications in chemical biology research. It serves as a valuable tool for studying enzyme mechanisms and substrate recognition. By using this compound as a probe, researchers can gain insights into how enzymes catalyze reactions and how substrates bind to active sites. Such studies are fundamental to understanding biological processes at the molecular level and can lead to the discovery of new therapeutic targets.

The use of (S)-1-Phenylbutan-2-amine hydrochloride in high-throughput screening (HTS) assays has also been explored. HTS is a powerful technique for identifying compounds that interact with specific biological targets. By testing large libraries of compounds rapidly, researchers can screen for potential drug candidates efficiently. The unique properties of (S)-1-Phenylbutan-2-amine hydrochloride make it an attractive candidate for HTS campaigns, particularly those focused on enzyme inhibition or receptor binding.

Future research directions for (S)-1-Phenylbutan-2-amine hydrochloride include exploring its role in disease models and developing novel derivatives with enhanced properties. Preclinical studies are needed to evaluate its efficacy and safety profiles before moving to clinical trials. Additionally, computational studies can help identify structural modifications that might improve its pharmacological properties further. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in realizing the full potential of this compound.

In conclusion, (S)-1-Phenylbutan-2-amino hydrochloride is a versatile compound with significant applications in chemical biology and pharmaceutical research. Its unique stereochemistry and solubility profile make it an attractive candidate for drug development and biochemical studies. Advances in synthetic methods and computational chemistry have enhanced our ability to study this compound's interactions with biological targets effectively. Continued research will likely uncover new therapeutic applications and refine our understanding of its mechanisms of action.